Cas no 2171951-05-4 (5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171951-05-4
• MF: C₈H₁₃F₃N₄O
• MW: 238.210231542587
• CID: 5974999
• PubChem ID: 165591354
• Update Time: 2025-05-20

5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2171951-05-4
• [5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1595590

• Inchi： 1S/C8H13F3N4O/c1-5(8(9,10)11)15-7(4-16-2)6(3-12)13-14-15/h5H,3-4,12H2,1-2H3
• InChI Key： LUGKCILKKQNTFY-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(COC)=C(CN)N=N1)(F)F

Computed Properties

• Exact Mass: 238.10414554g/mol
• Monoisotopic Mass: 238.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66Ų

Additional information on 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

5-(Methoxymethyl)-1-(1,1,1-Trifluoropropan-2-Yl)-1H-1,2,3-Triazol-4-Ylmethanamine: A Comprehensive Overview

The compound 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by the CAS number 2171951-05-4, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of triazoles, which are well-known for their versatility in chemical synthesis and their role in various biological and pharmaceutical contexts. The presence of the methoxymethyl group and the trifluoropropan-2-yl substituent introduces unique electronic and steric properties to the molecule, making it a subject of interest in contemporary chemical research.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the triazole ring. The incorporation of fluorine atoms in the trifluoropropan-2-yl group adds significant stability to the molecule due to the strong carbon-fluorine bond. This stability is particularly advantageous in applications where thermal or chemical resistance is required. Recent studies have highlighted the potential of this compound as a building block in the development of advanced materials and drug delivery systems.

In terms of applications, the compound has shown promise in the field of medicinal chemistry. Its triazole ring is known to exhibit bioisosteric properties, making it a valuable component in drug design. The methoxymethyl group enhances solubility and bioavailability, while the trifluoropropan-2-yl group contributes to lipophilicity, which is crucial for drug targeting. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties.

The structural complexity of this compound also makes it a candidate for use in supramolecular chemistry. The triazole moiety can act as a binding site for metal ions, facilitating the formation of coordination complexes with potential applications in catalysis and sensing technologies. Recent advancements in click chemistry have further expanded its utility as a versatile linker in the construction of complex molecular architectures.

From an environmental standpoint, the stability and biodegradation characteristics of this compound are subjects of ongoing research. Its fluorinated substituent raises questions about its persistence in natural environments and potential ecological impacts. However, preliminary studies suggest that under certain conditions, it can undergo enzymatic degradation, which may mitigate concerns related to environmental accumulation.

In conclusion, 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in modern chemical research and development.